Cas no 75121-29-8 (Butane, 1,1,1-trifluoro-2-methyl-)

• Product Name: Butane, 1,1,1-trifluoro-2-methyl-
• CAS No: 75121-29-8
• MF: C₅H₉F₃
• MW: 126.120172262192
• CID: 540064
• PubChem ID: 12578246
• Update Time: 2025-04-19

Butane, 1,1,1-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,1,1-trifluoro-2-methyl-
• 1,1,1-trifluoro-2-methylbutane
• 75121-29-8
• DTXSID00503208
• JJBKSQGESJSIHC-UHFFFAOYSA-N
• SCHEMBL33628
• DMQGLWIGNRZBPA-UHFFFAOYSA-N
• OGEOYODZDDWGFB-UHFFFAOYSA-N

• Inchi： 1S/C5H9F3/c1-3-4(2)5(6,7)8/h4H,3H2,1-2H3
• InChI Key： JJBKSQGESJSIHC-UHFFFAOYSA-N
• SMILES： FC(C(C)CC)(F)F

Computed Properties

• Exact Mass: 126.06567
• Monoisotopic Mass: 126.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0